Cas no 2248332-58-1 (Tert-butyl 3-amino-2-chloropyridine-4-carboxylate)

• Product Name: Tert-butyl 3-amino-2-chloropyridine-4-carboxylate
• CAS No: 2248332-58-1
• MF: C₁₀H₁₃ClN₂O₂
• MW: 228.675421476364
• CID: 6168816
• PubChem ID: 88025164
• Update Time: 2025-05-20

Tert-butyl 3-amino-2-chloropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL6671123
• tert-butyl 3-amino-2-chloropyridine-4-carboxylate
• 2248332-58-1
• EN300-6508617
• Tert-butyl 3-amino-2-chloropyridine-4-carboxylate

• Inchi： 1S/C10H13ClN2O2/c1-10(2,3)15-9(14)6-4-5-13-8(11)7(6)12/h4-5H,12H2,1-3H3
• InChI Key： RGMVOTRTVVDYPZ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CN=1)C(=O)OC(C)(C)C)N

Computed Properties

• Exact Mass: 228.0665554g/mol
• Monoisotopic Mass: 228.0665554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 65.2Ų

Additional information on Tert-butyl 3-amino-2-chloropyridine-4-carboxylate

Introduction to Tert-butyl 3-amino-2-chloropyridine-4-carboxylate (CAS No. 2248332-58-1)

Tert-butyl 3-amino-2-chloropyridine-4-carboxylate (CAS No. 2248332-58-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure incorporates a pyridine core, which is a common scaffold in many pharmacologically relevant compounds, modified with a tert-butyl group, an amino group, and a chloropyridine moiety. These functional groups not only contribute to its distinct chemical properties but also enhance its utility in drug discovery and development processes.

The tert-butyl group attached to the pyridine ring provides steric hindrance, which can influence the reactivity and selectivity of the compound during synthetic transformations. This feature is particularly valuable in medicinal chemistry, where precise control over reaction outcomes is essential for optimizing drug candidates. The presence of the amino group further expands the compound's potential applications, as amines are versatile handles for further functionalization through coupling reactions such as amide or urea bond formation. These modifications are pivotal in constructing more complex molecular architectures that mimic natural bioactive scaffolds.

Additionally, the chloropyridine moiety introduces electrophilic centers that can participate in nucleophilic substitution reactions, enabling the introduction of diverse substituents at specific positions on the pyridine ring. This flexibility makes Tert-butyl 3-amino-2-chloropyridine-4-carboxylate a valuable building block for synthesizing novel heterocyclic compounds with potential therapeutic applications. Recent advancements in synthetic methodologies have further enhanced the accessibility of this compound, making it more readily available for academic and industrial research purposes.

In recent years, there has been growing interest in exploring the pharmacological properties of pyridine derivatives due to their wide range of biological activities. Studies have demonstrated that pyridine-based compounds exhibit diverse biological functions, including antimicrobial, anti-inflammatory, and anticancer effects. The structural motifs present in Tert-butyl 3-amino-2-chloropyridine-4-carboxylate, such as the amino and chloro substituents, are known to modulate binding interactions with biological targets, thereby influencing their pharmacological profiles.

One notable area of research involving this compound is its role in developing kinase inhibitors. Kinases are enzymes that play critical roles in cellular signaling pathways and are frequently targeted by therapeutic agents due to their involvement in various diseases, including cancer and inflammatory disorders. The pyridine core and its associated functional groups provide an ideal framework for designing kinase inhibitors by allowing precise tuning of binding affinity and selectivity. For instance, modifications at the amino and chloro positions can be strategically employed to optimize interactions with specific kinase domains.

Moreover, the incorporation of the tert-butyl group can enhance the metabolic stability of potential drug candidates by protecting labile amine functionalities from rapid degradation. This feature is particularly important in drug development, where maintaining structural integrity throughout biological processes is crucial for achieving desired therapeutic effects. The stability provided by the tert-butyl moiety allows for longer half-lives of active compounds, potentially reducing dosing frequency and improving patient compliance.

Recent studies have also highlighted the compound's utility in constructing peptidomimetics—molecules designed to mimic peptide sequences while offering improved pharmacokinetic properties. The pyridine scaffold serves as an excellent platform for replacing peptide bonds with chemical linkages that maintain biological activity but enhance stability and bioavailability. The presence of both an amino group and a chloro substituent facilitates the introduction of additional functional groups necessary for mimicking peptide structures effectively.

The versatility of Tert-butyl 3-amino-2-chloropyridine-4-carboxylate extends beyond kinase inhibition; it has also been explored as a precursor in synthesizing antiviral agents. Viruses often rely on host cellular machinery for replication, making enzymes like kinases key targets for antiviral therapies. By leveraging the structural features of this compound, researchers have developed novel inhibitors that disrupt viral replication cycles without significantly affecting host cells. Such efforts align with global efforts to combat emerging viral threats by providing new chemical entities with potent antiviral activity.

In conclusion,Tert-butyl 3-amino-2-chloropyridine-4-carboxylate (CAS No. 2248332-58-1) represents a significant advancement in pharmaceutical chemistry due to its multifaceted utility as a synthetic intermediate and its potential applications across various therapeutic areas. Its unique structural composition enables diverse modifications that can lead to novel bioactive molecules with improved pharmacological profiles compared to existing agents.

The ongoing research into this compound underscores its importance in modern drug discovery efforts aimed at addressing unmet medical needs through innovative chemical synthesis strategies. As synthetic methodologies continue to evolve,Tert-butyl 3-amino-2-chloropyridine-4-carboxylate is poised to remain at forefront of medicinal chemistry innovation by providing essential building blocks for next-generation therapeutics.